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Compound of Interest

Compound Name: 2,3-Difluoro-4-methylphenol

CAS No.: 261763-45-5

Cat. No.: B1304720

Get Quote

2,3-Difluoro-4-methylphenol is a fluorinated aromatic compound with the chemical formula

C₇H₆F₂O.[1] As a substituted phenol, it serves as a valuable building block in synthetic

chemistry, particularly within the realms of pharmaceutical and agrochemical research. The

presence of two fluorine atoms on the phenolic ring significantly alters its electronic properties,

reactivity, and metabolic stability, making it an attractive intermediate for drug development

professionals. However, these same features necessitate a thorough understanding of its

hazard profile to ensure safe handling.

This guide moves beyond a standard Safety Data Sheet (SDS) to provide a comprehensive

technical overview for researchers and scientists. It is structured to build a foundational

understanding of the molecule's risks, followed by actionable protocols for emergency

response, daily handling, and disposal. By explaining the causality behind safety procedures,

this document aims to foster a proactive safety culture in the laboratory.

Chapter 1: Hazard Characterization and Risk
Assessment
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The primary step in ensuring laboratory safety is a comprehensive characterization of the

potential hazards. 2,3-Difluoro-4-methylphenol is classified under the Globally Harmonized

System (GHS) as a hazardous substance, requiring stringent handling protocols.[1] Its hazard

profile is rooted in its chemical structure: the acidic phenol group contributes to its corrosive

nature, while the overall molecule exhibits systemic toxicity upon exposure.

Globally Harmonized System (GHS) Classification
The compound is classified with multiple hazard statements, indicating risks across several

exposure routes. The signal word "Danger" is used to denote the severity of these potential

hazards.[1]

Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302 Harmful if swallowed.

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin.

Skin

Corrosion/Irritation
Category 1B H314

Causes severe skin

burns and eye

damage.

Serious Eye Damage Category 1 H318
Causes serious eye

damage.

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.

Source: Synquest

Labs Safety Data

Sheet[1]

The corrosive nature (H314) is a critical characteristic, implying that the substance can cause

irreversible damage to skin and eyes upon contact.[1] The acute toxicity warnings (H302,

H312) highlight the danger of systemic effects following ingestion or skin absorption.[1]

Furthermore, its potential to irritate the respiratory tract (H335) underscores the need for robust

engineering controls to prevent inhalation of its dust or fumes.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1304720/docs?utm_src=pdf-body#introduction-understanding-2-3-difluoro-4-methylphenol
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2701-3-02.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Logic of Chemical Risk Assessment
A self-validating safety protocol begins with a logical risk assessment workflow. This process

involves identifying the intrinsic hazards of the chemical and then implementing control

measures to mitigate the risk of exposure during specific laboratory procedures.
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Risk Assessment Workflow

Identify Hazards
(GHS Classification, SDS Review)

Evaluate Exposure Potential
(Quantity, Frequency, Procedure)

 informs 

Implement Control Measures

 dictates 

Review & Refine Protocol

 requires 

 feedback loop 
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Emergency Response Workflow

Exposure Incident Occurs

Remove from Exposure Source
& Alert Others

Type of Exposure?

Move to Fresh Air

 Inhalation 

Flush with Water (15 min)
Remove Clothing

 Skin/Eye 

Flush with Water (15 min)

 Skin/Eye 

Rinse Mouth
Do NOT Induce Vomiting

 Ingestion 

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: A workflow for responding to chemical exposure incidents.

Chapter 3: Proactive Safety Protocols: Handling,
Storage, and Exposure Control
Effective risk management relies on proactive measures to prevent exposure during routine

laboratory operations. This involves a multi-layered approach combining engineering controls,

personal protective equipment, and standardized procedures.
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Engineering Controls & Personal Protective Equipment
(PPE)
The primary line of defense is to minimize exposure through engineering controls. All work

involving 2,3-Difluoro-4-methylphenol, including weighing and solution preparation, must be

conducted in a properly functioning chemical fume hood to prevent the inhalation of dust or

vapors. [2] The selection of PPE is the final barrier between the researcher and the chemical.

[3]

Eye and Face Protection: Chemical safety goggles are mandatory. [2]Given the severe eye

damage risk (H318), a face shield should also be worn whenever there is a splash hazard.

[4][3]* Hand Protection: Chemical-resistant gloves, such as nitrile, are required. [2]It is crucial

to check the glove manufacturer's specifications for resistance to phenols and fluorinated

compounds. Gloves must be inspected before use and changed immediately if

contamination is suspected.

Body Protection: A laboratory coat must be worn and kept fully buttoned. [2]Long pants and

closed-toe shoes are also required to prevent skin exposure. [2]* Respiratory Protection:

Under normal conditions of use within a chemical fume hood, respiratory protection is not

required. However, in situations where the ventilation is inadequate or during a large spill, an

air-purifying respirator with an organic vapor cartridge may be necessary. [3]

Standard Operating Procedure (SOP) for Handling
Preparation: Before handling, ensure the chemical fume hood is operational. Clear the

workspace of any unnecessary items. Assemble all required equipment (spatula, weigh boat,

glassware, etc.).

PPE: Don the required PPE as outlined in section 3.1.

Weighing: Carefully weigh the solid compound within the fume hood. Avoid generating dust.

Use a spark-proof tool if applicable. [5]4. Transfer: Transfer the weighed solid to the reaction

vessel or solvent.

Handling: Wash hands thoroughly with soap and water after handling is complete, even if

gloves were worn. [2]6. Storage: Tightly close the container and return it to its designated
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storage location. [6]

Storage and Incompatibility
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[2]The storage area should be locked or otherwise accessible only to authorized personnel.

[6]* Incompatible Materials: Store away from strong oxidizing agents. [1]The phenol

functional group is susceptible to oxidation, which can lead to vigorous or explosive

reactions, compromising the integrity of the compound and creating a safety hazard.

Accidental Release and Waste Disposal
Accidental Release:

Evacuate unnecessary personnel from the area. [1] 2. Wearing appropriate PPE, cover the

spill with an inert absorbent material like vermiculite or sand. [2] 3. Carefully sweep or

scoop the absorbed material into a suitable, labeled container for chemical waste. [4] 4.

Clean the spill area thoroughly.

Waste Disposal: Dispose of contents and containers in accordance with all local, regional,

and national regulations. [1]The recommended method is removal to an authorized

incinerator equipped with an afterburner and a scrubber to handle the hazardous combustion

products (e.g., hydrogen fluoride). [1]
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Safe Handling & Disposal Workflow

Preparation
(Fume Hood, PPE)

Handling
(Weighing, Transfer)

Use in Experiment

Decontaminate Glassware
& Workspace

Segregate Waste
(Solid, Liquid, Sharps)Return to Storage

Dispose via Authorized Vendor

Click to download full resolution via product page

Caption: A standard workflow for safe chemical handling and disposal.

Chapter 4: Chemical and Toxicological Profile
A deeper understanding of the compound's intrinsic properties provides context for the safety

protocols.
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Physicochemical Properties
Property Value Source

CAS Number 261763-45-5 [1]

Molecular Formula C₇H₆F₂O [1][7]

Molecular Weight 144.12 g/mol [1][7]

Appearance Solid [7]

Purity ≥95% [7]

Solubility No data available [1]

Log Pow No data available [1]

Reactivity and Stability Analysis
Chemical Stability: The product is stable under normal handling and storage conditions. [1]*

Conditions to Avoid: Keep away from heat, sparks, and open flames. [1]* Incompatible

Materials: Strong oxidizing agents. [1]* Hazardous Decomposition Products: Under fire

conditions, thermal decomposition generates carbon oxides and hydrogen fluoride. [1]Under

normal conditions of storage and use, hazardous decomposition products should not be

produced. [1]

Toxicological Endpoints
The known toxicological information indicates significant hazards that must be respected by all

users.

Acute Toxicity: Harmful if swallowed (Oral) and in contact with skin (Dermal). [1]* Skin

Corrosion/Irritation: Causes severe skin burns and eye damage. [1]This is a primary concern

for researchers and necessitates stringent use of PPE.

Respiratory Irritation: The material is destructive to the tissues of the mucous membranes

and upper respiratory tract and may cause respiratory irritation. [1]Symptoms can include

coughing, shortness of breath, headache, and nausea. [1]* Chronic Toxicity: Data on germ

cell mutagenicity, carcinogenicity, and reproductive toxicity are not available or the
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compound is not classified for these effects. [1]The absence of data does not signify the

absence of hazard; therefore, exposure should be minimized at all times.

Chapter 5: Ecological and Transport Considerations
Ecological Information: There is no available data on the ecotoxicity, persistence,

degradability, or bioaccumulative potential of 2,3-Difluoro-4-methylphenol. [1]Due to the

lack of information and the known hazards to human health, the substance should be

prevented from entering drains or the environment.

Transport Information: This material is regulated for transport and must be shipped according

to the regulations of the relevant authorities, such as the Department of Transportation

(DOT) in the US. [1]

Conclusion
2,3-Difluoro-4-methylphenol is a chemical intermediate with significant utility in research and

development. However, its profile as a corrosive, toxic, and irritating substance demands a high

level of respect and adherence to rigorous safety protocols. The foundation of safe use lies in a

comprehensive understanding of its hazards, the consistent application of engineering controls

and personal protective equipment, and a well-rehearsed plan for emergency situations. By

integrating the principles and procedures outlined in this guide, researchers can mitigate the

risks and handle this compound with confidence and safety.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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